Cas no 1864014-44-7 (7-Bromo-N-[(4-methoxyphenyl)methyl]quinolin-4-amine)

• Product Name: 7-Bromo-N-[(4-methoxyphenyl)methyl]quinolin-4-amine
• CAS No: 1864014-44-7
• CID: 4624959
• Update Time: 2025-05-20

7-Bromo-N-[(4-methoxyphenyl)methyl]quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-N-[(4-methoxyphenyl)methyl]quinolin-4-amine

Additional information on 7-Bromo-N-[(4-methoxyphenyl)methyl]quinolin-4-amine

Research Brief on 7-Bromo-N-[(4-methoxyphenyl)methyl]quinolin-4-amine (CAS: 1864014-44-7): Recent Advances and Applications

The compound 7-Bromo-N-[(4-methoxyphenyl)methyl]quinolin-4-amine (CAS: 1864014-44-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinoline derivative has been studied for its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have highlighted its unique structural features, which enable selective interactions with biological targets, making it a promising candidate for further drug discovery efforts.

One of the most notable advancements in the research of this compound is its application in the design of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Researchers have demonstrated that 7-Bromo-N-[(4-methoxyphenyl)methyl]quinolin-4-amine can serve as a scaffold for developing selective inhibitors of specific kinases, such as EGFR and VEGFR, which are implicated in tumor growth and angiogenesis. The bromo and methoxy substituents on the quinoline core contribute to enhanced binding affinity and selectivity, as evidenced by recent crystallographic studies.

In addition to its role in kinase inhibition, this compound has also been explored for its potential in antimicrobial therapy. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 7-Bromo-N-[(4-methoxyphenyl)methyl]quinolin-4-amine exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action involves interference with bacterial DNA gyrase, a critical enzyme for bacterial replication. These findings suggest that further optimization of this scaffold could lead to the development of new antibiotics to address the growing challenge of antimicrobial resistance.

Another area of interest is the compound's potential in neurodegenerative disease research. Preliminary in vitro studies have shown that 7-Bromo-N-[(4-methoxyphenyl)methyl]quinolin-4-amine derivatives can modulate the activity of enzymes involved in neuroinflammation, such as COX-2 and iNOS. This property makes it a candidate for developing neuroprotective agents, particularly for conditions like Alzheimer's and Parkinson's diseases. However, further in vivo studies are needed to validate these findings and assess the compound's pharmacokinetic properties.

The synthesis and optimization of 7-Bromo-N-[(4-methoxyphenyl)methyl]quinolin-4-amine have also seen significant progress. Recent publications have described improved synthetic routes that yield higher purity and better scalability, addressing previous challenges in large-scale production. For instance, a 2024 study in Organic Process Research & Development highlighted a novel catalytic method that reduces the number of steps and improves the overall yield of the compound. These advancements are critical for facilitating its use in preclinical and clinical studies.

In conclusion, 7-Bromo-N-[(4-methoxyphenyl)methyl]quinolin-4-amine (CAS: 1864014-44-7) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from anticancer and antimicrobial therapies to neurodegenerative disease research, supported by a growing body of scientific evidence. Future research should focus on optimizing its derivatives for enhanced efficacy and safety, as well as advancing these compounds through the drug development pipeline. The continued exploration of this molecule underscores its potential to address unmet medical needs and contribute to the next generation of therapeutics.